N'-(2-cyanophenyl)-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(2-cyanophenyl)-N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C17H22N4O5S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Applications in Asymmetric Catalysis
Research demonstrates the use of related compounds in asymmetric catalysis, such as the asymmetric hydrogenation of alpha-hydroxy ketones catalyzed by complexes containing similar sulfonyl and methoxy functional groups. This process yields products with high enantioselectivity, indicating the potential of related structures in stereoselective synthesis and catalysis (Ohkuma et al., 2007).
Electrophilic Substitution and Radical Reactions
Studies on aryl sulfones with strongly electron-withdrawing substituents, similar to the cyano and sulfonyl groups in the compound of interest, reveal unique electrochemical behaviors and reaction pathways. These findings highlight the potential of such compounds in developing new synthetic routes and understanding reaction mechanisms involving radical anions and electrophilic substitution (Pilard et al., 2001).
Synthesis and Drug Design
Compounds with methanesulfonyl and methoxypiperidin groups are often explored for their synthetic and medicinal chemistry applications. Their roles in the synthesis of complex molecules and potential as intermediates in drug design are significant. For example, the synthesis of oligoribonucleotides with selective 2'-O-methylation employs similar protecting groups, indicating the relevance of these functional groups in nucleic acid chemistry and potential therapeutic applications (Beijer et al., 1990).
Material Science and Supramolecular Chemistry
The structural motifs and self-assembly processes of compounds featuring sulfonyl groups, as observed in the synthesis and characterization of diethyltin-based assemblies, suggest potential applications in material science and supramolecular chemistry. These compounds demonstrate interesting binding modes and 3D architectures, which could be relevant for the design of new materials or nanoscale constructs (Shankar et al., 2011).
Properties
IUPAC Name |
N'-(2-cyanophenyl)-N-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O5S/c1-26-17(7-9-21(10-8-17)27(2,24)25)12-19-15(22)16(23)20-14-6-4-3-5-13(14)11-18/h3-6H,7-10,12H2,1-2H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYIJLTOQXLEULP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCN(CC1)S(=O)(=O)C)CNC(=O)C(=O)NC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.